Cas no 100291-86-9 (Apiopaeonoside)

Apiopaeonoside structure
Apiopaeonoside structure
Product Name:Apiopaeonoside
CAS No:100291-86-9
MF:C20H28O12
MW:460.43
CID:203625
PubChem ID:127509
Update Time:2024-11-04

Apiopaeonoside Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[2-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
    • Apiopaeonoside
    • 1-[2-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-4-methoxyphenyl]ethanone
    • Apiopeonoside
    • 1-[2-[(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-ethanone
    • BCP10893
    • Paeonol-(apio-beta-furanosyl(1-6)glucopyranoside)
    • Ethanone, 1-(2-((6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)-4-methoxyphenyl)-
    • 2-Acetyl-5-methoxyphenyl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
    • AC-34166
    • HY-N2161
    • FT-0775285
    • DTXSID40905328
    • MS-28437
    • 100291-86-9
    • CS-0019461
    • Ethanone, 1-[2-[(6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
    • DA-61162
    • 1-(2-{[6-({[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]oxy}-4-methoxyphenyl)ethanone
    • Inchi: 1S/C20H28O12/c1-9(22)11-4-3-10(28-2)5-12(11)31-18-16(25)15(24)14(23)13(32-18)6-29-19-17(26)20(27,7-21)8-30-19/h3-5,13-19,21,23-27H,6-8H2,1-2H3
    • InChI Key: IRLNKOAURQPXIQ-UHFFFAOYSA-N
    • SMILES: C1=CC(OC)=CC(OC2OC(COC3OCC(CO)(O)C3O)C(O)C(O)C2O)=C1C(=O)C

Computed Properties

  • Exact Mass: 460.15800
  • Monoisotopic Mass: 460.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185
  • Molecular Weight: 460.4
  • XLogP3: -2.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 765.9°Cat760mmHg
  • Flash Point: 267°C
  • Refractive Index: 1.628
  • Solubility: Slightly soluble (4.6 g/l) (25 º C),
  • PSA: 184.60000
  • LogP: -2.45860
  • Vapor Pressure: 0.0±2.7 mmHg at 25°C

Apiopaeonoside Pricemore >>

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